Cas no 2227679-88-9 (methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate)

• Product Name: methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate
• CAS No: 2227679-88-9
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6378841
• PubChem ID: 165709493
• Update Time: 2025-05-20

methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate
• EN300-1763140
• methyl 3-[(2S)-2-hydroxypropyl]-4-methoxybenzoate
• 2227679-88-9

• Inchi： 1S/C12H16O4/c1-8(13)6-10-7-9(12(14)16-3)4-5-11(10)15-2/h4-5,7-8,13H,6H2,1-3H3/t8-/m0/s1
• InChI Key： MSBSWTXZQFYSSB-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=C(C(=O)OC)C=CC=1OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate

Methyl 3-(2S)-2-Hydroxypropyl-4-Methoxybenzoate: A Comprehensive Overview

Methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate, identified by the CAS number 2227679-88-9, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique structural features, has garnered attention in fields ranging from pharmaceuticals to materials science. The molecule consists of a benzoate ester group with specific substituents that confer it with distinctive chemical and physical properties.

The structure of methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate is characterized by a benzene ring substituted with a methoxy group at the para position and a hydroxyl-containing propyl group at the meta position. The stereochemistry at the hydroxyl-bearing carbon is specified as (S), which plays a crucial role in determining the compound's reactivity and biological activity. This configuration is particularly important in pharmaceutical applications where stereochemistry can significantly influence drug efficacy and safety.

Recent studies have highlighted the potential of methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to undergo diverse chemical transformations makes it a valuable building block in organic synthesis.

In terms of physical properties, methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in formulations requiring controlled release mechanisms or targeted delivery systems.

The synthesis of this compound typically involves multi-step processes, including esterification reactions and stereo-selective reductions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of the (S)-enantiomer, which is critical for maintaining the desired pharmacological profile.

Applications of methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate extend beyond pharmaceuticals. It has been investigated for its potential in cosmetic formulations, where its ability to penetrate skin layers and deliver active ingredients has shown promise. Additionally, the compound has been considered for use in food additives, although further regulatory approvals are required before it can be widely adopted in this sector.

From an environmental standpoint, studies on the biodegradation of methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate have revealed moderate rates under aerobic conditions, suggesting that it poses minimal long-term risks to ecosystems when properly managed. However, ongoing research is focused on improving its environmental profile through modifications to its structure or production processes.

In conclusion, methyl 3-(2S)-2-hydroxypropyl-4-methoxybenzoate (CAS No: 2227679-88-9) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthetic methodologies, positions it as a key player in the development of innovative solutions across pharmaceuticals, cosmetics, and beyond.